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Executive Summary
Pyracarbolid is a systemic anilide fungicide known for its targeted action against specific plant

pathogenic fungi.[1][2][3] Its primary mechanism of action is the inhibition of succinate

dehydrogenase (SDH), a critical enzyme in the mitochondrial electron transport chain, thereby

disrupting cellular respiration and energy production in susceptible fungi.[1][4][5][6] This

document provides a comprehensive overview of the known antifungal and antibacterial

spectrum of Pyracarbolid. It details its mechanism of action, summarizes available activity

data, and outlines standardized experimental protocols for antimicrobial susceptibility testing.

While primarily recognized for its antifungal properties, its activity against bacterial species is

also addressed.

Mechanism of Action: Succinate Dehydrogenase
Inhibition
Pyracarbolid belongs to the class of fungicides known as Succinate Dehydrogenase Inhibitors

(SDHIs).[4][7][8] These compounds function by targeting and inhibiting Complex II

(succinate:ubiquinone oxidoreductase) of the mitochondrial electron transport chain.[4][5]

The specific mode of action involves:
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Binding to Complex II: SDHIs, including Pyracarbolid, bind to the ubiquinone-binding site

(Qp site) of the SDH complex.[5]

Blocking Electron Transfer: This binding competitively inhibits the reduction of ubiquinone to

ubiquinol.[5]

Disruption of Respiration: The inhibition of this key step halts the flow of electrons from

succinate, disrupting the entire mitochondrial respiratory chain.[5][6]

Energy Depletion: The cessation of cellular respiration leads to a rapid decrease in ATP

production, ultimately causing fungal growth inhibition and cell death.[6]

This dual participation of SDH in both the Krebs cycle and the electron transport chain makes it

an essential enzyme for fungal survival and an effective target for fungicides.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

